3-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)-N-(4-(trifluoromethoxy)benzyl)propanamide
Description
3-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)-N-(4-(trifluoromethoxy)benzyl)propanamide is a useful research compound. Its molecular formula is C22H22F3N3O2 and its molecular weight is 417.432. The purity is usually 95%.
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Scientific Research Applications
Pyrazole Derivatives Synthesis and Applications
Synthesis and Biological Evaluation of Pyrazole Derivatives
Pyrazole derivatives have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. These compounds were prepared through multi-component cyclo-condensation reactions, showcasing the versatility of pyrazole derivatives in medicinal chemistry due to their potential therapeutic properties (Kendre, Landge, & Bhusare, 2015).
Metal Complexes of Pyrazole Derivatives
Research on complexes of palladium(II) chloride with pyrazole derivatives highlights the significance of these compounds in the development of new materials with potential applications in catalysis and material science. The study revealed various coordination modes, indicating the structural versatility and potential utility of pyrazole derivatives in creating new chemical entities (Palombo et al., 2019).
Pyrazole Derivatives in Corrosion Inhibition
Investigations into the use of pyrazole derivatives as corrosion inhibitors demonstrate their applicability in protecting metals against corrosion, which is crucial for extending the life of metal-based structures and components in various industrial applications (Emregül & Hayvalı, 2006).
Herbicidal Activity of Pyrazole-containing Compounds
A novel series of pyrazole-containing compounds were designed, synthesized, and tested for their selective herbicidal activity. These findings contribute to the development of new agrochemicals that target specific weeds without harming crops, highlighting the agricultural applications of pyrazole derivatives (Liu & Shi, 2014).
properties
IUPAC Name |
3-[4-(3,5-dimethylpyrazol-1-yl)phenyl]-N-[[4-(trifluoromethoxy)phenyl]methyl]propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22F3N3O2/c1-15-13-16(2)28(27-15)19-8-3-17(4-9-19)7-12-21(29)26-14-18-5-10-20(11-6-18)30-22(23,24)25/h3-6,8-11,13H,7,12,14H2,1-2H3,(H,26,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEVSIMGGPQXGGQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC=C(C=C2)CCC(=O)NCC3=CC=C(C=C3)OC(F)(F)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22F3N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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